Cas no 1334146-52-9 (8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-amine;hydrochloride)

• Product Name: 8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-amine;hydrochloride
• CAS No: 1334146-52-9
• MF: C₈H₁₇ClN₂O₂S
• MW: 240.750779867172
• MDL: MFCD19982457
• CID: 4695222
• PubChem ID: 54594792
• Update Time: 2025-08-03

8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 8-methanesulfonyl-8-azabicyclo[3.2.1]octan-3-amine hydrochloride
• 8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-amine;hydrochloride

• MDL： MFCD19982457
• Inchi： 1S/C8H16N2O2S.ClH/c1-13(11,12)10-7-2-3-8(10)5-6(9)4-7;/h6-8H,2-5,9H2,1H3;1H
• InChI Key： OLCNWVNLNNJBOM-UHFFFAOYSA-N
• SMILES： Cl.S(C)(N1C2CC(CC1CC2)N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 282
• Topological Polar Surface Area: 71.8

Additional information on 8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-amine;hydrochloride

Comprehensive Overview of 8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-amine hydrochloride (CAS No. 1334146-52-9)

The compound 8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-amine hydrochloride (CAS No. 1334146-52-9) is a structurally unique bicyclic amine derivative with significant potential in pharmaceutical and biochemical research. Its molecular framework, featuring an 8-azabicyclo[3.2.1]octane core, is of particular interest due to its resemblance to tropane alkaloids, which are known for their diverse biological activities. The addition of a methylsulfonyl group and an amine hydrochloride moiety further enhances its versatility in drug discovery and development.

In recent years, the scientific community has shown growing interest in 8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-amine hydrochloride due to its potential applications in central nervous system (CNS) drug development. Researchers are exploring its role as a pharmacophore for designing novel therapeutics targeting neurological disorders such as Parkinson's disease, depression, and chronic pain. The compound's bicyclic structure provides rigidity, which is often advantageous in optimizing binding affinity and selectivity for specific receptors.

From a synthetic chemistry perspective, CAS No. 1334146-52-9 presents intriguing challenges and opportunities. The 8-azabicyclo[3.2.1]octane scaffold is not trivial to construct, requiring sophisticated synthetic strategies. Current methodologies often involve ring-closing metathesis or intramolecular cyclization reactions, with the methylsulfonyl group introduced via late-stage functionalization. These synthetic routes are frequently discussed in forums focusing on advanced organic synthesis and medicinal chemistry optimization.

The physicochemical properties of 8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-amine hydrochloride are also noteworthy. Its hydrochloride salt form improves aqueous solubility, a critical factor for bioavailability in drug candidates. Computational studies suggest moderate lipophilicity, making it a promising candidate for blood-brain barrier penetration—a hot topic in CNS drug design. These characteristics align with current industry trends favoring balanced molecular properties in lead compounds.

In the context of structure-activity relationship (SAR) studies, the 3-amine position of this compound offers a valuable handle for derivatization. Medicinal chemists are particularly interested in how modifications at this site affect target engagement and off-target selectivity. Recent publications have explored analogs with various N-substituents, providing insights into optimizing potency while minimizing potential side effects—a key consideration in modern precision medicine approaches.

Quality control and analytical characterization of 8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-amine hydrochloride typically involve advanced techniques such as HPLC-MS and NMR spectroscopy. The pharmaceutical industry's increasing emphasis on quality by design (QbD) principles has made thorough characterization of such building blocks essential. This aligns with growing regulatory expectations for impurity profiling and structural elucidation throughout the drug development pipeline.

From a commercial perspective, CAS No. 1334146-52-9 has seen rising demand from contract research organizations (CROs) and academic laboratories specializing in neuropharmacology. Suppliers often highlight its potential as a versatile intermediate for preparing more complex molecules. The compound's unique structure makes it particularly valuable for fragment-based drug discovery programs, which have gained popularity as efficient approaches to hit identification.

Environmental and safety considerations for 8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-amine hydrochloride follow standard laboratory protocols for handling amine hydrochloride salts. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) and engineering controls are recommended during manipulation. These precautions align with the pharmaceutical industry's broader commitment to green chemistry principles and occupational health standards.

Looking forward, the scientific trajectory of 8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-amine hydrochloride appears promising. Its structural features continue to inspire novel research directions in GPCR-targeted therapeutics and allosteric modulator development. As computational methods like AI-assisted drug design become more sophisticated, compounds with such well-defined scaffolds are likely to play increasingly important roles in virtual screening campaigns and de novo molecular design projects.

For researchers seeking detailed information about CAS No. 1334146-52-9, reliable sources include specialized chemical databases, peer-reviewed journals focusing on medicinal chemistry, and technical documents from reputable suppliers. The compound's growing profile in scientific literature suggests it will remain an important tool for addressing complex challenges in modern drug discovery and chemical biology research.